5-(((2-Fluorophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• IUPAC Name: 5-[(2-fluoroanilino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C13H12FNO4/c1-13(2)18-11(16)8(12(17)19-13)7-15-10-6-4-3-5-9(10)14/h3-7,15H,1-2H3
• InChI Key: PUPVGTSCYZLEHC-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=CC=CC=C2F)C(=O)O1)C
• Molecular Formula: C13H12FNO4
• Molecular Weight: 265.24 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “5-(((2-Fluorophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione”, there are related compounds with similar structures for which synthesis methods have been reported. For instance, a synthesis method of a similar compound, “5-(2-fluorophenyl)-N-methyl-1-(3-pyridyl sulfonyl)-1H-pyrrole-3-methanamine fumarate TAK438”, has been described. Another example is the synthesis of "5-(2-fluorophenyl)-1H-pyrrole-3-formaldehyde".

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• . Notably, compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate displayed an IC50 value of 7.53 μmol/L .
• .

Antidiabetic Applications

Indole-based molecules have been studied for their potential in managing diabetes. Our compound’s unique structure might contribute to glucose regulation.